2-CYANOPYRIDINE-D4

• CAS RN: 1219795-17-1
• Molecular Formula: C6D4N2
• Molecular Weight: 108.1340071
• synonyms: 2-CYANOPYRIDINE-D4

Description

Synthesis Analysis

The synthesis of 2-cyanopyridine derivatives involves palladium-catalyzed cyanation processes, starting from corresponding chloro or bromo precursors. For example, the synthesis and characterization of ruthenium(II) complexes with 4'-cyano-2,2':6',2''-terpyridine have been achieved through such a cyanation of Ru(II) complexes (Jianhua Wang et al., 2005).

Molecular Structure Analysis

The molecular structure of 2-cyanopyridine derivatives reveals diverse coordination modes when binding to metal ions, potentially forming linear chains or complex networks. For instance, the crystal structures of cyanopyridine isomers have been determined, showing how the cyano and pyridine groups interact differently with surrounding molecules (R. Kubiak et al., 2002).

Chemical Reactions and Properties

2-Cyanopyridine derivatives engage in a variety of chemical reactions, leading to the formation of complex structures or materials with specific magnetic or photophysical properties. The synthesis and magnetic properties of linear chain 4-cyanopyridine compounds have been studied, revealing antiferromagnetic or ferromagnetic exchange within chains depending on the metal ions involved (Wanru Zhang et al., 1997).

Physical Properties Analysis

The physical properties of 2-cyanopyridine derivatives, such as their solubility, absorption, and emission bands, have been characterized. These properties are influenced by the presence of different substituents, which can enhance their application in optoelectronic materials (H. M. Manohara et al., 2019).

Chemical Properties Analysis

2-Cyanopyridine derivatives' chemical properties, including reactivity towards various reagents and conditions, enable their use in synthesizing novel heterocyclic systems. The chemistry of 2-amino-3-cyanopyridines, for instance, has been extensively reviewed, highlighting their importance as intermediates in heterocyclic synthesis (Moustafa A. Gouda et al., 2014).

Scientific Research Applications

Chemical Synthesis and Metal Complex Formation

2-Cyanopyridine is reduced by sodium in dry methanol in the presence of thiosemicarbazide or N(4)-methylthiosemicarbazide to produce 2-pyridineformamide thiosemicarbazone derivatives. These derivatives have been used to prepare complexes with metals such as cadmium(II), showcasing its utility in synthesizing metal complexes with potential applications in catalysis and material science (Castiñeiras et al., 2000); (Garcı́a et al., 2002).

Catalysis and Reaction Mechanisms

2-Cyanopyridine and its derivatives have been explored for their catalytic properties, particularly in the activation and conversion of CO2 and other molecules. For instance, 4-cyanopyridine showed capability for homolytic cleavage of the B-B σ bond of diborane, highlighting a new activation mode for B-B bond activation. This activation strategy has been applied in the catalytic reduction of azo-compounds to hydrazine derivatives and other reductions at mild conditions, demonstrating its versatility in catalytic processes (Wang et al., 2016).

Environmental and Green Chemistry

The conversion of CO2 to valuable chemicals like organic carbonates represents a crucial area in green chemistry. The synthesis of organic carbonates from CO2 and alcohols was effectively catalyzed by a system involving CeO2 and 2-cyanopyridine, showcasing the potential of 2-cyanopyridine derivatives in environmental applications. The process demonstrates an innovative approach to utilize CO2, a greenhouse gas, as a raw material for synthesizing economically important compounds (Honda et al., 2014); (Wang et al., 2015).

Ligand in Metal Complexes

2-Cyanopyridine acts as a versatile ligand in forming coordination polymers and metal complexes, demonstrating the compound's utility in designing new materials with potential applications in catalysis, magnetic materials, and molecular electronics. It can function as a monodentate or bidentate ligand, leading to the formation of various polymeric structures with transition metals (Zhao et al., 2017).

Mechanism of Action

Target of Action

The primary target of 2-Cyanopyridine-D4 is cysteine , an amino acid . The compound has been found to react efficiently with cysteine, particularly under aqueous and mild conditions .

Mode of Action

This compound interacts with its target, cysteine, through a process known as N-terminal cysteine bioconjugation . This interaction is facilitated by the presence of electron-withdrawing groups in 2-cyanopyridines . The highly reactive nature of 2-cyanopyridines also enables the peptide bond cleavage of glutathione .

Biochemical Pathways

The interaction of this compound with cysteine affects the glutathione pathway . Glutathione, a peptide composed of three amino acids (cysteine, glutamic acid, and glycine), plays a crucial role in cellular processes such as detoxification and immune function. The compound’s action results in the cleavage of the peptide bond in glutathione .

Pharmacokinetics

The compound’s efficient reaction with cysteine under aqueous and mild conditions suggests that it may have good bioavailability .

Result of Action

The result of this compound’s action is the chemical modification of bioactive peptides . By enabling N-terminal cysteine bioconjugation and peptide bond cleavage of glutathione, the compound can modify the structure and function of these peptides .

Action Environment

The action of this compound is influenced by environmental factors such as the presence of water and the condition of the environment . The compound reacts efficiently with cysteine under aqueous and mild conditions, suggesting that its action, efficacy, and stability may be influenced by these factors .

Safety and Hazards

2-Cyanopyridine is a hazardous substance and requires careful handling. It causes skin irritation and serious eye irritation. It may cause respiratory irritation and is harmful if swallowed, in contact with skin, or if inhaled.

Future Directions

Cyanopyridine derivatives have demonstrated diverse pharmacological effects. They are promising candidates for anticancer drug development. The utility of the method is demonstrated by its application to the cysteine-selective chemical modification of bioactive peptides.